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Compound of Interest

Compound Name: Methyl 12-oxooctadecanoate

Cat. No.: B018448

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Methyl 12-
oxooctadecanoate as a versatile chemical intermediate in the synthesis of novel heterocyclic
compounds. The protocols and data presented are intended to guide researchers in the
potential applications of this keto-fatty acid ester in synthetic and medicinal chemistry.

Physicochemical Properties of Methyl 12-
oxooctadecanoate

A summary of the key physicochemical properties of Methyl 12-oxooctadecanoate is provided
in the table below for easy reference.
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Property Value

CAS Number 2380-27-0

Molecular Formula C19H3603

Molecular Weight 312.49 g/mol

Appearance White to off-white solid

Melting Point 46-48 °C

Boiling Point 178-180 °C at 0.8 mmHg

Solubility Soluble in chloroform and methanol

Synthesis of Heterocyclic Derivatives

Methyl 12-oxooctadecanoate serves as a valuable precursor for the synthesis of various
heterocyclic systems due to the reactivity of its ketone functional group. Two primary examples
of its application as a chemical intermediate are detailed below.

Synthesis of Methyl hexahydro-3-hexyl-6-thioxo-1,2,4,5-
tetrazine-3-undecanoate

Methyl 12-oxooctadecanoate reacts with thiocarbohydrazide to yield a
hexahydrothioxotetrazine fatty derivative. This class of compounds, incorporating a long alkyl
chain, presents an interesting scaffold for the development of novel therapeutic agents.

Reaction Scheme:
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Methyl 12-oxooctadecanoate

C19H3603 + Methyl hexahydro-3-hexyl-6-thioxo-1,2,4,5-tetrazine-3-undecanoate
|
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Figure 1: Synthesis of a tetrazine derivative.

Experimental Protocol (General Procedure):

A specific, detailed protocol from the primary literature was not available at the time of this
writing. The following is a general procedure based on known reactions of ketones with
thiocarbohydrazide.

o Dissolution: Dissolve Methyl 12-oxooctadecanoate in a suitable solvent such as ethanol or
methanol in a round-bottom flask.

o Addition of Reagent: Add an equimolar amount of thiocarbohydrazide to the solution.

e Reaction: The reaction mixture is typically stirred at room temperature or gently heated under
reflux for several hours. The progress of the reaction should be monitored by Thin Layer
Chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled, and the solvent is removed under
reduced pressure. The resulting crude product is then purified.

« Purification: Purification is typically achieved by recrystallization from a suitable solvent or by
column chromatography on silica gel.

Quantitative Data (Expected):
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Parameter Expected Value
Yield Fairly good
Purity >95% (after purification)

1H NMR, 13C NMR, Mass Spectrometry, IR

Characterization
Spectroscopy

Reaction with Hydrazoic Acid (Schmidt Reaction)

The reaction of Methyl 12-oxooctadecanoate with hydrazoic acid (HNs) under acidic
conditions represents a Schmidt reaction. This reaction can lead to the formation of amides or
other nitrogen-containing compounds, providing a pathway to a different class of derivatives.
The study of this reaction suggests its potential for synthesizing acyclic tetrazoles.

Reaction Workflow:
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Dissolve Methyl 12-oxooctadecanoate in an inert solvent with a strong acid catalyst (e.g., H2SOa)

i

Add sodium azide (NaNs) portion-wise at a controlled temperature (typically 0 °C to room temperature)

l

Gtir the reaction mixture for a specified time until completion (monitored by TLCD

l

[Quench the reaction by carefully adding it to ice-wateD

i

[Extract the product with a suitable organic solvent (e.g., ethyl acetateD

i

[ Wash the organic layer, dry over anhydrous Na2SOa4, and concentrate in vacuo )

l

Gurify the crude product by chromatography or recrystallizatiorD

!
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Figure 2: Workflow for the Schmidt reaction.
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Experimental Protocol (General Procedure):

Specific details from the primary literature are not available. The following is a generalized
protocol for a Schmidt reaction on a ketone.

Setup: In a flask equipped with a stirrer and under a nitrogen atmosphere, dissolve Methyl
12-oxooctadecanoate in a suitable inert solvent (e.g., chloroform, benzene) and add a
strong acid catalyst (e.g., concentrated sulfuric acid).

Reagent Addition: Cool the mixture in an ice bath and add sodium azide in small portions
over a period of time, maintaining the temperature below a certain threshold to control the
exothermic reaction.

Reaction: Allow the reaction to stir at a controlled temperature (e.g., room temperature) for a
period of time until the starting material is consumed, as indicated by TLC.

Work-up: Carefully pour the reaction mixture into a beaker of ice water to quench the
reaction.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an
organic solvent like ethyl acetate.

Purification: Wash the combined organic extracts with a saturated sodium bicarbonate
solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography.

Potential Applications in Drug Development

While specific biological activity data for the derivatives of Methyl 12-oxooctadecanoate are
not extensively reported, the resulting heterocyclic scaffolds are of significant interest in
medicinal chemistry.

Signaling Pathway Hypothesis:

Many bioactive heterocyclic compounds are known to interact with various cellular signaling
pathways. For instance, some tetrazine derivatives have been shown to possess anti-cancer
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properties by potentially interfering with cell proliferation pathways. The long fatty acid chain of
the derivatives synthesized from Methyl 12-oxooctadecanoate could influence their
membrane permeability and interaction with lipophilic binding sites of target proteins.

Potential Mechanism of Action
Fatty Acid-Tetrazine
Derivative

ipophilic
nteraction

(Cell Membrane Penetration)

l

Intracellular Target
(e.g., Enzyme, Receptor)

Modulation of Signaling Pathway
(e.g., Proliferation, Apoptosis)

Biological Effect
(e.g., Anti-tumor, Antimicrobial)
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Figure 3: Hypothesized mechanism of action.

Areas for Further Investigation:

» Antitumor Activity: Tetrazine-containing compounds have been investigated for their cytotoxic
effects against various cancer cell lines. The derivatives of Methyl 12-oxooctadecanoate
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should be screened for similar activities.

o Antimicrobial Properties: The long alkyl chain and the heterocyclic moiety may confer
antimicrobial properties. These compounds could be tested against a panel of pathogenic
bacteria and fungi.

e Enzyme Inhibition: The unique structure of these derivatives may allow them to act as
inhibitors for specific enzymes involved in disease pathways.

Conclusion

Methyl 12-oxooctadecanoate is a readily available and versatile chemical intermediate for the
synthesis of novel heterocyclic compounds with long alkyl chains. The protocols and
information provided herein offer a foundation for researchers to explore the synthetic utility
and potential biological activities of its derivatives, particularly in the context of drug discovery
and development. Further research is warranted to fully elucidate the reaction conditions,
yields, and pharmacological profiles of these promising compounds.

 To cite this document: BenchChem. [Application Notes and Protocols for Methyl 12-
oxooctadecanoate as a Chemical Intermediate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b018448#using-methyl-12-oxooctadecanoate-as-a-
chemical-intermediate-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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